Cas no 4334-87-6 (3-Ethoxycarbonylphenylboronic acid)

3-Ethoxycarbonylphenylboronic acid Properties

Names and Identifiers

• 3-Ethoxycarbonylphenylboronic acid
• 3-(Ethoxycarbonyl)phenylboronic acid
• 3-Borono-benzoic acid 1-ethyl ester
• 3-(Ethoxycarbonyl)benzeneboronic acid
• 3-(Ethoxycarbonyl)phenylboronic Acid (contains varying amounts of Anhydride)
• (3-ethoxycarbonylphenyl)boronic acid
• 3-Ethoxycarbonylbenzeneboronicacid
• 3-Carboethoxyphenylboronic acid
• 3-(Ethoxycarbonyl)benzeneboronic Acid (contains varying amounts of Anhydride)
• 3-carbethoxyphenylboronic acid
• (3-(ethoxycarbonyl)phenyl)boronic acid
• m-ethoxycarbonylphenylboronic acid
• 3-Ethoxycarbonylbenzeneboronic acid
• Ethyl 3-(Dihydroxyboranyl)Benzoate
• [3-(ethoxycarbonyl)phenyl]boronic acid
• 3-(ethoxycarbonyl)phenyl boronic acid
• BENZOIC ACID, 3-BORONO-, 1-ETHYL ESTER
• PubChem6092
• Phenylboroni
• DTXSID20390632
• 4334-87-6
• 3-(carbethoxy)phenylboronic acid
• REHVCPNQQBDOJJ-UHFFFAOYSA-N
• CHEMBL488800
• 3-(ethoxycarbonyl)-phenylboronic acid
• NCGC00249523-01
• MFCD02179444
• Benzoic acid, m-borono-, ethyl ester
• AS-3169
• AB11142
• SY014657
• AM20050278
• BDBM26123
• CS-W015758
• Ethyl 3-boronobenzoate
• 3-carboethoxybenzeneboronic acid
• E0848
• EN300-210125
• AKOS004116253
• J-510876
• 3-ethoxycarbonylphenyl boronic acid
• AC-6988
• 3-ethoxycarbonyl phenyl boronic acid
• (3-ethoxycarbonylphenyl) boronic acid
• PD181022
• 3-ethoxycarbonyl-phenylboronic acid
• 3-(ethoxycarbonyl)phenyl-boronic acid
• 63752S6NBJ
• m-Carbethoxyphenylboronic acid
• {3-[(ethyloxy)-carbonyl]phenyl}boronic acid
• HY-W015042
• Phenylboronic Acid, 2
• FT-0615112
• SCHEMBL361141
• Benzoic acid, m-borono-, 1-ethyl ester
• DB-010492
• 3-Ethoxycarbonylphenylboronicacid
• +Expand

• MDL： MFCD02179444
• InChIKey： REHVCPNQQBDOJJ-UHFFFAOYSA-N
• Inchi： 1S/C9H11BO4/c1-2-14-9(11)7-4-3-5-8(6-7)10(12)13/h3-6,12-13H,2H2,1H3
• SMILES： O(C([H])([H])C([H])([H])[H])C(C1=C([H])C([H])=C([H])C(B(O[H])O[H])=C1[H])=O

Computed Properties

• Exact Mass: 194.075039g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 194.075039g/mol
• Monoisotopic Mass: 194.075039g/mol
• Topological Polar Surface Area: 66.8Ų
• Heavy Atom Count: 14
• Complexity: 195
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: -0.45690
• PSA: 66.76000
• Refractive Index: 1.526
• Boiling Point: 368.4°C at 760 mmHg
• Melting Point: 138°C(lit.)
• Flash Point: 176.6℃
• Color/Form: White powder
• Solubility: Uncertain
• Density: 1.2100

3-Ethoxycarbonylphenylboronic acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S37/39-S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Prompt：warning
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

3-Ethoxycarbonylphenylboronic acid Customs Data

• HS CODE：2931900090
• Customs Data：

  China Customs Code:

  2931900090

  Overview:

  2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

  Summary:

  2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents Derivatization Reagents